Cas no 175277-87-9 (3-Fluoro-4-methyl-thiobenzamide)

3-Fluoro-4-methyl-thiobenzamide structure
175277-87-9 structure
Product Name:3-Fluoro-4-methyl-thiobenzamide
CAS No:175277-87-9
MF:C8H8FNS
MW:169.219223976135
MDL:MFCD00275549
CID:92155
PubChem ID:3823232
Update Time:2025-07-28

3-Fluoro-4-methyl-thiobenzamide Chemical and Physical Properties

Names and Identifiers

    • 3-FLUORO-4-(METHYLTHIO)BENZAMIDE
    • Benzenecarbothioamide, 3-fluoro-4-methyl- (9CI)
    • 3-Fluoro-4-methyl(thiobenzamide)
    • 3-fluoro-4-methyl-Benzenecarbothioamide
    • 3-Fluoro-4-methyl-thiobenzamide
    • 3-Fluoro-4-methylbenzene-1-carbothioamide
    • 3-Fluoro-4-(methylsulphanyl)benzamide, 4-Carbamoyl-2-fluorothioanisole
    • 3-Fluoro-4-methylbenzenecarbothioamide, 4-Carbamothioyl-2-fluorotoluene
    • AS-5592
    • 3-Fluoro-4-methylbenzenecarbothioamide, AldrichCPR
    • 3-fluoro-4-methylthiobenzamide
    • CS-0448319
    • MFCD00275549
    • DTXSID50396905
    • Benzenecarbothioamide, 3-fluoro-4-methyl-
    • FT-0615677
    • EN300-1599580
    • AKOS000134409
    • 3-fluoro-4-methylbenzenecarbothioamide
    • 3-Fluoro-4-methylbenzothioamide
    • 175277-87-9
    • A812026
    • 3-Fluoro-4-(methylthio)benzamide97%
    • 3-Fluoro-4-(methylthio)benzamide 97%
    • MDL： MFCD00275549
    • Inchi： 1S/C8H8FNS/c1-5-2-3-6(8(10)11)4-7(5)9/h2-4H,1H3,(H2,10,11)
    • InChI Key： WFCXNRMNVWYANI-UHFFFAOYSA-N
    • SMILES： S=C(C1C=CC(C)=C(C=1)F)N

Computed Properties

  • Exact Mass: 169.03600
  • Monoisotopic Mass: 169.03614860g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 160
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 58.1Ų

Experimental Properties

  • Melting Point: 170-173°C
  • PSA: 58.11000
  • LogP: 2.46860
  • Sensitiveness: Stench

3-Fluoro-4-methyl-thiobenzamide Security Information

  • Hazard Statement： Irritant/Stench
  • Hazardous Material transportation number：UN2811
  • Hazardous Material Identification： Xi
  • HazardClass：6.1
  • PackingGroup：III
  • Packing Group：III
  • Safety Term：6.1
  • Packing Group：III
  • Hazard Level：6.1

3-Fluoro-4-methyl-thiobenzamide Customs Data

  • HS CODE：2930909090
  • Customs Data：

    China Customs Code:

    2930909090

    Overview:

    2930909090. Other organic sulfur compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2930909090. other organo-sulphur compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

3-Fluoro-4-methyl-thiobenzamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI XIAN DING Biotechnology Co., Ltd.
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 175277-87-9 95%+
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SHANG HAI XIAN DING Biotechnology Co., Ltd.
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3-Fluoro-4-methyl(thiobenzamide)
 175277-87-9 95%+
1g
 1120.0CNY 2021-07-13
TRC
F600475-50mg
3-Fluoro-4-methyl-thiobenzamide
 175277-87-9
50mg
 $ 50.00 2022-06-04
TRC
F600475-100mg
3-Fluoro-4-methyl-thiobenzamide
 175277-87-9
100mg
 $ 65.00 2022-06-04
TRC
F600475-500mg
3-Fluoro-4-methyl-thiobenzamide
 175277-87-9
500mg
 $ 115.00 2022-06-04
Apollo Scientific
PC32663-1g
3-Fluoro-4-methylthiobenzamide
 175277-87-9
1g
 £35.00 2023-09-01
abcr
AB212061-1 g
3-Fluoro-4-methylthiobenzamide, 95%; .
 175277-87-9 95%
1g
 €163.60 2022-09-01
abcr
AB212061-5 g
3-Fluoro-4-methylthiobenzamide, 95%; .
 175277-87-9 95%
5g
 €514.30 2022-09-01

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